2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)sulfanyl]ethyl 2-methoxybenzoate

• Molecular Formula: C17H15NO5S2
• Molecular Weight: 377.4 g/mol
• IUPAC Name: 2-[(1,1-dioxo-1,2-benzothiazol-3-yl)sulfanyl]ethyl 2-methoxybenzoate
• InChI: InChI=1S/C17H15NO5S2/c1-22-14-8-4-2-6-12(14)17(19)23-10-11-24-16-13-7-3-5-9-15(13)25(20,21)18-16/h2-9H,10-11H2,1H3
• InChI Key: RFTZJWWQXCYNSU-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1C(=O)OCCSC2=NS(=O)(=O)C3=CC=CC=C32

Description

2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)sulfanyl]ethyl 2-methoxybenzoate, also known as DBITC-MB, is a novel compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicine and agriculture.

Mechanism of Action

The mechanism of action of 2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)sulfanyl]ethyl 2-methoxybenzoate varies depending on its application. In cancer cells, 2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)sulfanyl]ethyl 2-methoxybenzoate induces apoptosis by activating caspase-3 and caspase-9 and downregulating anti-apoptotic proteins. In inflammation, 2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)sulfanyl]ethyl 2-methoxybenzoate inhibits the production of inflammatory cytokines such as TNF-α and IL-6. In agriculture, 2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)sulfanyl]ethyl 2-methoxybenzoate acts as a natural pesticide by disrupting the nervous system of insects. It also enhances plant growth by increasing the activity of antioxidant enzymes and promoting nutrient uptake.
Biochemical and Physiological Effects:
2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)sulfanyl]ethyl 2-methoxybenzoate has been found to have various biochemical and physiological effects in different systems. In cancer cells, 2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)sulfanyl]ethyl 2-methoxybenzoate induces DNA damage and inhibits cell proliferation. In inflammation, 2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)sulfanyl]ethyl 2-methoxybenzoate reduces the production of reactive oxygen species and inhibits the activation of NF-κB. In agriculture, 2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)sulfanyl]ethyl 2-methoxybenzoate disrupts the nervous system of insects, leading to paralysis and death. It also enhances plant growth by increasing the activity of antioxidant enzymes and promoting nutrient uptake.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)sulfanyl]ethyl 2-methoxybenzoate in lab experiments is its relatively low cost and ease of synthesis. It also has a wide range of potential applications in various scientific fields. However, one of the limitations of using 2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)sulfanyl]ethyl 2-methoxybenzoate is its limited solubility in water, which can make it difficult to use in certain experiments. It also has a relatively short half-life, which can limit its effectiveness in some applications.

Future Directions

There are several potential future directions for research on 2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)sulfanyl]ethyl 2-methoxybenzoate. In medicine, further studies could explore the potential of 2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)sulfanyl]ethyl 2-methoxybenzoate as a treatment for various diseases, including cancer and inflammation. In agriculture, more research could be done to investigate the insecticidal properties of 2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)sulfanyl]ethyl 2-methoxybenzoate and its potential as a natural pesticide. In environmental science, future studies could focus on the use of 2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)sulfanyl]ethyl 2-methoxybenzoate for the remediation of contaminated soil and water. Overall, 2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)sulfanyl]ethyl 2-methoxybenzoate has the potential to be a valuable tool in various scientific fields, and further research is needed to fully explore its potential.

Synthesis Methods

2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)sulfanyl]ethyl 2-methoxybenzoate can be synthesized by reacting 2-methoxybenzoic acid with thionyl chloride to form 2-methoxybenzoyl chloride, which is then reacted with 2-mercaptobenzisothiazole to form 2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)sulfanyl]ethyl 2-methoxybenzoate. The synthesis process is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)sulfanyl]ethyl 2-methoxybenzoate has been extensively studied for its potential applications in various scientific fields, including medicine, agriculture, and environmental science. In medicine, 2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)sulfanyl]ethyl 2-methoxybenzoate has been shown to possess anti-cancer properties by inducing apoptosis in cancer cells. It has also been found to have anti-inflammatory and anti-microbial effects, making it a potential candidate for the treatment of various diseases. In agriculture, 2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)sulfanyl]ethyl 2-methoxybenzoate has been shown to have insecticidal properties and can be used as a natural pesticide. It has also been found to enhance plant growth and improve crop yield. In environmental science, 2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)sulfanyl]ethyl 2-methoxybenzoate has been studied for its ability to remove heavy metals from contaminated soil and water.